Cas no 2680860-88-0 (2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid)

• Product Name: 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid
• CAS No: 2680860-88-0
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5636128
• PubChem ID: 165906522
• Update Time: 2025-07-17

2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283075
• 2680860-88-0
• 2,5,5-trimethyl-2-(trifluoroacetamido)hexanoic acid
• 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid

• Inchi： 1S/C11H18F3NO3/c1-9(2,3)5-6-10(4,8(17)18)15-7(16)11(12,13)14/h5-6H2,1-4H3,(H,15,16)(H,17,18)
• InChI Key： XWZUHHDVXUCLSH-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)(C)CCC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid

Introduction to 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid (CAS No. 2680860-88-0)

2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680860-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives characterized by the presence of a trifluoroacetamide functional group, which imparts unique physicochemical properties and biological activities. The molecular structure of this compound features a hexanoic acid backbone with three methyl substituents at the 2nd, 5th, and 5th carbon positions, further modified by the introduction of a trifluoroacetamide moiety at the 2nd carbon. Such structural features make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The significance of 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid lies in its potential applications as a building block in drug discovery and development. The trifluoroacetamide group is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Recent studies have highlighted the utility of trifluoromethyl groups in pharmaceuticals for their lipophilicity and metabolic resistance, making derivatives like this compound valuable in designing next-generation therapeutics.

In the context of contemporary research, 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid has been explored in the synthesis of novel antimicrobial agents. The combination of the trifluoroacetamide moiety with a branched alkyl chain provides a scaffold that can be further functionalized to target bacterial enzymes or interfere with essential metabolic pathways. For instance, modifications to this core structure have led to compounds exhibiting potent activity against multidrug-resistant strains of *Staphylococcus aureus* and *Enterococcus faecalis*. These findings underscore the importance of fluorinated derivatives in combating emerging infectious diseases.

Moreover, the compound has shown promise in the development of anti-inflammatory agents. The trifluoroacetamide group can serve as a key pharmacophore for interacting with inflammatory cytokines or signaling pathways. Preclinical studies have demonstrated that derivatives of 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid can modulate the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential as therapeutic candidates for chronic inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease. The structural rigidity provided by the methyl groups enhances binding specificity, while the fluorine atoms contribute to prolonged bioavailability.

The synthetic methodologies for preparing 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid have also been refined in recent years. Advances in fluorination techniques have enabled more efficient and selective introduction of trifluoromethyl groups into organic molecules. For example, palladium-catalyzed cross-coupling reactions combined with nucleophilic substitution have been employed to construct the trifluoroacetamide moiety on the hexanoic acid backbone. These methods not only improve yield but also minimize unwanted byproducts, making them suitable for large-scale production.

From a biochemical perspective, the presence of multiple stereocenters in 2,5,5-Trimethyl-2-(trifluoroacetamido)hexanoic acid necessitates careful consideration during synthesis and purification. Chiral resolution techniques such as enzymatic hydrolysis or diastereomeric salt formation have been utilized to obtain enantiomerically pure forms of this compound. Such purity is critical for evaluating its biological activity and avoiding potential adverse effects associated with racemic mixtures.

The pharmacokinetic properties of derivatives derived from CAS No. 2680860-88-0 have also been extensively studied. The trifluoroacetamide group enhances lipophilicity while maintaining water solubility due to hydrogen bonding capabilities between the amide nitrogen and surrounding polar residues. This balance allows for improved oral bioavailability and reduced clearance rates compared to non-fluorinated analogs. Such characteristics are highly desirable for drugs intended for systemic administration.

In conclusion,CAS No 2680860 -88 -0, specifically 2,5,5-Trimethyl-2(trifluoroacetamido)hexanoic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for developing novel therapeutics targeting infections and inflammatory diseases. Ongoing research continues to uncover new synthetic routes and biological applications for this compound and its derivatives.